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Compound of Interest

Compound Name: Chlorphine

Cat. No.: B10827518 Get Quote

For Immediate Release

This guide provides a comprehensive and objective comparison of the pharmacological data of

Chlorphine, a novel synthetic opioid, with established opioids Brorphine and Fentanyl. The

information is intended for researchers, scientists, and drug development professionals to

facilitate an independent verification of Chlorphine's pharmacological profile. All quantitative

data is summarized in comparative tables, and detailed experimental methodologies for key

assays are provided.

Comparative Pharmacological Data
The following tables summarize the in vitro and in vivo pharmacological data for Chlorphine,

Brorphine, and Fentanyl, focusing on their interaction with the mu-opioid receptor (MOR), the

primary target for opioid analgesics.

Drug Binding Affinity (Ki, nM) at MOR

Chlorphine Data not publicly available

Brorphine Not explicitly found in searches

Fentanyl ~1.35[1][2]
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Drug In Vitro Efficacy (EC50, nM) - cAMP Assay

Chlorphine Data not publicly available

Brorphine 2.06[3]

Fentanyl 0.104[3]

Drug
In Vivo Analgesic Activity (ED50, mg/kg) -
Mouse Hot Plate Test

Chlorphine
Induced maximum antinociception, specific

ED50 not found

Brorphine
Approximately 3-fold less potent than

Fentanyl[3]

Fentanyl 0.016

Mechanism of Action: Mu-Opioid Receptor Signaling
Chlorphine, like Brorphine and Fentanyl, is a potent agonist at the mu-opioid receptor (MOR),

a G-protein coupled receptor (GPCR). Activation of the MOR by an agonist leads to a cascade

of intracellular events, ultimately resulting in analgesia but also potentially life-threatening

respiratory depression. The general signaling pathway is depicted below.
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Start

Prepare reagents:
- Cell membranes with MOR

- [³H]DAMGO
- Test compounds

Incubate membranes, [³H]DAMGO,
and test compounds

Rapid filtration to separate
bound and free ligand

Quantify radioactivity
with scintillation counter

Determine IC50 and
calculate Ki

End

 

Start

Culture HEK293 cells
expressing MOR

Pre-incubate cells with
test compounds

Stimulate with forskolin
to produce cAMP

Measure reporter signal

Generate dose-response curves
and calculate EC50

End

 

Start

Acclimatize mice to
the testing room

Administer test compound
at various doses

Place mouse on hot plate
at a set time

Record time to
nociceptive response

Determine ED50 value

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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